Cas no 1238333-79-3 (2-(2-fluoro-5-methylphenyl)benzonitrile)

• Product Name: 2-(2-fluoro-5-methylphenyl)benzonitrile
• CAS No: 1238333-79-3
• MF: C₁₄H₁₀FN
• MW: 211.234306812286
• MDL: MFCD22375047
• CID: 2760202
• PubChem ID: 70699561
• Update Time: 2025-06-23

2-(2-fluoro-5-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-methylphenyl)benzonitrile
• 2'-fluoro-5'-methylbiphenyl-2-carbonitrile;
• BS-19575
• [1,1'-Biphenyl]-2-carbonitrile, 2'-fluoro-5'-methyl-
• 2'-fluoro-5'-methyl-[1,1'-biphenyl]-2-carbonitrile
• 2'-Fluoro-5'-methyl[1,1'-biphenyl]-2-carbonitrile
• 1238333-79-3
• DTXSID70742687
• MFCD22375047

• MDL： MFCD22375047
• Inchi： 1S/C14H10FN/c1-10-6-7-14(15)13(8-10)12-5-3-2-4-11(12)9-16/h2-8H,1H3
• InChI Key： ICBUGFRPHASXDJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 211.08000
• Monoisotopic Mass: 211.079727485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.67278

Additional information on 2-(2-fluoro-5-methylphenyl)benzonitrile

2-(2-Fluoro-5-Methylphenyl)Benzonitrile: A Comprehensive Overview

The compound 2-(2-fluoro-5-methylphenyl)benzonitrile, identified by the CAS number 1238333-79-3, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzonitrile group with a fluorinated aromatic ring, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 2-(2-fluoro-5-methylphenyl)benzonitrile involves advanced organic synthesis techniques, including nucleophilic aromatic substitution and coupling reactions. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity, particularly in the presence of electron-withdrawing groups like fluorine. The fluorine atom at the 2-position of the phenyl ring plays a critical role in stabilizing the molecule and enhancing its reactivity in subsequent reactions.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The benzonitrile group is known to exhibit significant biological activity, making it a valuable component in the development of new pharmaceutical agents. Recent research has focused on its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The methyl group at the 5-position of the phenyl ring further enhances the molecule's pharmacokinetic properties, making it a strong candidate for further preclinical studies.

In addition to its pharmaceutical applications, 2-(2-fluoro-5-methylphenyl)benzonitrile has also found use in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems. Recent breakthroughs in this area have demonstrated its effectiveness in facilitating selective catalytic reactions, particularly in the synthesis of fine chemicals and advanced materials.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 115°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Recent spectroscopic studies have provided deeper insights into its electronic structure, further confirming its suitability for use in advanced materials.

From an environmental perspective, 2-(2-fluoro-5-methylphenyl)benzonitrile has been shown to degrade under specific conditions, releasing non-toxic byproducts. This makes it a more sustainable choice compared to other similar compounds that may persist in the environment for longer periods. Ongoing research is focused on optimizing its degradation pathways to minimize its environmental footprint.

In conclusion, 2-(2-fluoro-5-methylphenyl)benzonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in chemistry and materials science.